Cas no 221899-21-4 (Macrocarpal N)

Macrocarpal N is a naturally occurring phloroglucinol derivative isolated from Eucalyptus species, particularly Eucalyptus globulus. This compound exhibits notable biological activity, including antimicrobial and anti-inflammatory properties, making it valuable for pharmaceutical and cosmetic research. Its unique structure, featuring a macrocyclic diterpene framework, contributes to its selective interaction with microbial cell membranes and enzymatic pathways. Macrocarpal N is also studied for its potential role in inhibiting biofilm formation and modulating oxidative stress responses. With high purity and stability, it serves as a reliable reference standard in analytical applications. Its multifunctional profile positions it as a promising candidate for therapeutic and industrial applications.
Macrocarpal N structure
Macrocarpal N structure
Product Name:Macrocarpal N
CAS No:221899-21-4
MF:C28H38O7
MW:486.59712934494
CID:837404
PubChem ID:137795376
Update Time:2025-06-09

Macrocarpal N Chemical and Physical Properties

Names and Identifiers

    • Macrocarpal N
    • 5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde
    • Macrocarpal AM 1
    • 172617-99-1
    • (+)-Macrocarpal N; Macrocarpal N
    • 221899-21-4
    • [ "" ]
    • CHEMBL3903724
    • CID 91895404
    • FS-10058
    • 5-[(1S)-1-[(1R,2R)-2-[(1R,3R)-2,2-DIMETHYL-3-(3-OXOBUTYL)CYCLOPROPYL]-1-METHYL-3-OXOCYCLOPENTYL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
    • AKOS032961719
    • Inchi: 1S/C28H38O7/c1-14(2)11-19(21-25(34)16(12-29)24(33)17(13-30)26(21)35)28(6)10-9-20(32)23(28)22-18(27(22,4)5)8-7-15(3)31/h12-14,18-19,22-23,33-35H,7-11H2,1-6H3/t18?,19?,22?,23?,28-/m1/s1
    • InChI Key: KGPNGYABEKLGJP-MPYWHCFBSA-N
    • SMILES: O=C1CC[C@](C)(C(C2C(=C(C=O)C(=C(C=O)C=2O)O)O)CC(C)C)C1C1C(CCC(C)=O)C1(C)C

Computed Properties

  • Exact Mass: 486.26200
  • Monoisotopic Mass: 486.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129A^2
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 559.7±50.0 °C at 760 mmHg
  • Flash Point: 306.3±26.6 °C
  • PSA: 128.97000
  • LogP: 5.18490
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Macrocarpal N Security Information

Macrocarpal N Pricemore >>

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5-[(1S)-1-{(1R,2R)-2-[(1R,3R)-2,2-Dimethyl-3-(3-oxobutyl)cyclopro pyl]-1-methyl-3-oxocyclopentyl}-3-methylbutyl]-2,4,6-trihydroxyis ophthalaldehyde
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